Cas no 91330-51-7 (4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid)

4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid structure
91330-51-7 structure
Product name:4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid
CAS No:91330-51-7
MF:C12H8N2O6S2
MW:340.331720352173
CID:814779
PubChem ID:54601647

4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[4-nitro-2-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]phenoxy]-
    • [[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid
    • 2-[4-NITRO-2-[(4-OXO-2-THIOXO-5THIAZOLIDINYLIDENE)METHYL]PHENOXY]-ACETIC ACID
    • 2-[4-nitro-2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
    • {4-Nitro-2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid
    • NSC-409345
    • 91330-51-7
    • DTXSID80713186
    • NSC409345
    • 4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid
    • Inchi: InChI=1S/C12H8N2O6S2/c15-10(16)5-20-8-2-1-7(14(18)19)3-6(8)4-9-11(17)13-12(21)22-9/h1-4H,5H2,(H,15,16)(H,13,17,21)/b9-4+
    • InChI Key: DBJXGGPHDUTGID-RUDMXATFSA-N
    • SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=C2C(=O)NC(=S)S2)OCC(=O)O

Computed Properties

  • Exact Mass: 339.982377
  • Monoisotopic Mass: 339.982377
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 179
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.71
  • Refractive Index: 1.744
  • PSA: 178.84000
  • LogP: 2.39900

4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyloxy-acetic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N493790-1g
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid
91330-51-7
1g
$ 1800.00 2023-09-06
TRC
N493790-100mg
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid
91330-51-7
100mg
$196.00 2023-05-17
TRC
N493790-1000mg
[[4-Nitro-α-(4-oxo-2-thioxo-5-thiazolidinylidene)-o-tolyl]oxy]-acetic Acid
91330-51-7
1g
$1533.00 2023-05-17

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